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Compound of Interest

Compound Name: HMR 1556

Cat. No.: B1673320

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is paramount. This document provides essential
guidance on the proper disposal procedures for HMR 1556, a potent and selective IKs channel
blocker used in laboratory research.

While specific disposal instructions for HMR 1556 are not readily available in public safety data
sheets, the standard procedure for disposing of novel or specialized research chemicals is to
treat them as hazardous waste. This approach ensures the highest level of safety and
environmental protection. All personnel handling HMR 1556 must be familiar with their
institution's hazardous waste management policies and consult with their Environmental Health
and Safety (EHS) department for specific guidance.

Key Chemical and Safety Data

Proper handling and disposal procedures are informed by the chemical and physical properties
of a substance. Below is a summary of key data for HMR 1556.
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Property Value

N-[(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-
Chemical Name 6-(4,4,4-trifluorobutoxy)-2H-1-benzopyran-4-yl]-

N-methylmethanesulfonamide

Molecular Formula C17H24F3NOsS
Molecular Weight 411.44 g/mol
Appearance Solid

] Potent biological activity. The toxicological
Primary Hazard . _ _
properties have not been fully investigated.

Storage Store at room temperature.

Experimental Protocols for Disposal

The following protocols outline the step-by-step procedures for the safe disposal of HMR 1556
waste. These are general guidelines and must be adapted to comply with local and institutional
regulations.

Protocol 1: Disposal of Solid HMR 1556 Waste

o Container Selection: Use a designated, leak-proof, and chemically compatible container for
solid hazardous waste. The container must have a secure screw-top lid.

o Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

[¢]

The full chemical name: "HMR 1556"

o

o

The quantity of waste

The date of accumulation

[¢]

[¢]

The name of the principal investigator and laboratory contact information
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o Waste Collection: Place all solid waste contaminated with HMR 1556, including unused
compound, contaminated personal protective equipment (PPE) such as gloves and weighing
papers, into the labeled container.

o Storage: Keep the waste container closed at all times, except when adding waste. Store the
container in a designated, secure secondary containment area within the laboratory, away
from incompatible materials.

e Pickup Request: Once the container is full or ready for disposal, contact your institution's
EHS department to schedule a hazardous waste pickup. Do not dispose of solid HMR 1556
in the regular trash.

Protocol 2: Disposal of HMR 1556 Solutions

» Container Selection: Use a designated, leak-proof, and chemically compatible container for
liquid hazardous waste. The container should be made of a material that will not react with
the solvent used to dissolve the HMR 1556 (e.g., glass for most organic solvents).

o Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

[e]

o

The full chemical names of all components, including the solvent (e.g., "HMR 1556 in
Dimethyl Sulfoxide (DMSQ)")

o

The concentration or percentage of each component

The date of accumulation

[¢]

o

The name of the principal investigator and laboratory contact information

o Waste Collection: Carefully pour all liquid waste containing HMR 1556 into the labeled
container. Avoid splashing and ensure the exterior of the container remains clean.

o Storage: Keep the waste container tightly sealed at all times, except when adding waste.
Store the container in a designated, secure secondary containment area, such as a chemical
fume hood or a designated waste cabinet, away from heat and sources of ignition.
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e Pickup Request: When the container is full or the experiment is complete, contact your
institution's EHS department to arrange for a hazardous waste pickup. Never dispose of
HMR 1556 solutions down the drain.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of HMR 1556
waste.

‘‘‘‘‘‘‘‘‘‘‘‘

Click to download full resolution via product page

Caption: Workflow for the safe disposal of HMR 1556 waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of HMR 1556, minimizing risks to personnel and the environment, thereby fostering a
culture of safety and responsibility in research.

 To cite this document: BenchChem. [Proper Disposal of HMR 1556: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673320#hmr-1556-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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